3-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-methylphenyl)benzamide

• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 3-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C22H20N2O3S/c1-16-9-11-19(12-10-16)23-22(25)18-6-4-7-20(15-18)28(26,27)24-14-13-17-5-2-3-8-21(17)24/h2-12,15H,13-14H2,1H3,(H,23,25)
• InChI Key: GNZCDBOGTKYPEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCC4=CC=CC=C43

Description

3-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-methylphenyl)benzamide is a sulfonamide-based benzamide derivative characterized by a dihydroindole sulfonyl group attached to the benzamide core.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs can be categorized based on modifications to the benzamide core, sulfonamide linker, or aromatic substituents. Below is a detailed comparison with key analogs identified in the literature and patent databases:

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Molecular Formula	Molecular Weight	Notable Differences vs. Target Compound	Source/Evidence ID
3-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-methylphenyl)benzamide (Target)	Dihydroindole sulfonyl group, N-(4-methylphenyl)benzamide	C₂₂H₂₀N₂O₃S	392.47	Reference compound
3-(2,3-dihydroindol-1-ylsulfonyl)-N-methyl-N-[(4-methylphenyl)methyl]benzamide	N-methylation and benzyl substitution on the amide nitrogen	C₂₄H₂₃N₂O₃S	420.51	Increased lipophilicity due to N-methyl-benzyl group
N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]-3-methylbenzamide	Sulfonyl group attached to phenyl ring instead of benzamide core	C₂₂H₂₀N₂O₃S	392.47	Altered sulfonamide positioning
3-chloro-N-(4-chlorophenyl)-N-[4-(1,3-dioxoisoindol-2-yl)butyl]benzamide	Chlorophenyl substituents, isoindole dione group, and extended alkyl chain	C₂₆H₂₁Cl₂N₂O₃	495.36	Enhanced electrophilicity (Cl substituents)
4-(diethylsulfamoyl)-N-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]benzamide	Diethylsulfamoyl group, nitro-substituted thiazole ring	C₁₉H₂₀N₄O₅S₂	448.51	Nitro group introduces strong electron-withdrawing effects

Key Observations from Structural Comparisons

Substituent Effects on Lipophilicity: The N-methyl-benzyl analog () exhibits higher molecular weight and lipophilicity compared to the target compound, which may influence membrane permeability and metabolic stability.

The isoindole dione group in the chlorophenyl compound () introduces additional hydrogen-bonding sites, which may improve target affinity but reduce solubility.

Spatial Arrangement :

• The compound from relocates the sulfonyl group to a phenyl ring, altering the spatial orientation of the dihydroindole moiety. This could impact steric interactions in protein-binding pockets.

Research Findings and Implications

While direct pharmacological data for the target compound are scarce, insights can be extrapolated from its analogs:

• Sulfonamide Linkers: The sulfonamide group is a common pharmacophore in kinase inhibitors (e.g., VEGFR inhibitors).
• Dihydroindole Moieties : This group may contribute to π-π stacking interactions in hydrophobic binding pockets, as seen in serotonin receptor modulators. However, the dihydroindole’s reduced aromaticity (vs. indole) could weaken such interactions .
• Para-Methyl Substitution : The 4-methylphenyl group likely enhances metabolic stability by shielding the amide bond from enzymatic hydrolysis, a feature observed in protease-resistant analogs .